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For researchers, scientists, and engineers in RF and antenna design, the validation of
simulation models through physical measurement is a critical step to ensure design accuracy
and performance. This guide provides a comprehensive methodology for comparing antenna
simulation results with measurements obtained using a Rigol VB1080 VSWR (Voltage
Standing Wave Ratio) bridge in conjunction with a spectrum analyzer.

This document outlines the experimental protocol for measuring an antenna’'s S11 parameters
and presents a structured approach for the quantitative comparison of this measured data with
simulation outputs. By following this guide, professionals can effectively validate their antenna
designs, troubleshoot discrepancies, and refine their simulation models for future projects.

Core Concepts in Antenna Validation

Antenna simulation software provides a theoretical prediction of an antenna's performance in
an idealized environment.[1] However, real-world factors such as manufacturing tolerances,
material properties, and the influence of connectors and cables can lead to deviations from the
simulated performance.[2] Therefore, experimental validation is essential.

The Rigol VB1080 is a VSWR bridge designed to work with a spectrum analyzer to measure
S11-related parameters, including return loss, reflection coefficient, and VSWR, within a
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frequency range of 2 GHz to 8 GHz.[2][3] These parameters quantify the amount of power
reflected back from the antenna, providing a key indicator of how well the antenna is matched
to the transmission line at various frequencies. A good match is crucial for efficient power
transfer.

By comparing the measured S11 data from the VB1080 with the S11 data generated by
simulation software, designers can assess the accuracy of their models and the real-world
performance of their fabricated antenna.

Experimental Protocol: S11 Measurement with Rigol
vVB1080

This protocol details the step-by-step procedure for measuring the S11 parameters of a
fabricated antenna using a Rigol VB1080 VSWR bridge and a compatible Rigol spectrum
analyzer with a tracking generator.

Equipment Required:

» Rigol Spectrum Analyzer with Tracking Generator (TG) option
» Rigol VB1080 VSWR Bridge

¢ Antenna Under Test (AUT)

o Appropriate cables and adapters (if necessary, though direct connection is recommended to
minimize errors)[4]

Procedure:
e System Setup:

o Ensure the spectrum analyzer and tracking generator are powered on and have had
adequate time to warm up for stable operation.

o Connect the Rigol VB1080 VSWR bridge directly to the spectrum analyzer. The 'IN' port of
the bridge connects to the tracking generator output, and the 'OUT" port connects to the
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RF input of the spectrum analyzer.[4] This direct connection minimizes the need for cables
that can introduce additional reflections and losses.[4]

e Spectrum Analyzer Configuration:
o Enable the tracking generator on the spectrum analyzer.

o Set the frequency range on the spectrum analyzer to encompass the operational band of
the antenna being tested.

o Activate the VSWR measurement mode on the spectrum analyzer. This is typically found
within a "Measurement” or "Measure" menu.[5]

e Open-Circuit Calibration:

o With the 'DUT" (Device Under Test) port of the VB1080 left open (unconnected), perform
an open-circuit calibration.[5][6]

o Navigate to the VSWR measurement setup menu and select the "Cal Open" or equivalent
function.[5] This step records the total reflection from the open circuit and establishes a
reference for the subsequent measurement.[6]

e Antenna Measurement:
o Carefully connect the Antenna Under Test (AUT) to the 'DUT' port of the VB1080.

o The spectrum analyzer will then display the measured S11 parameter (often as return loss
or VSWR) of the antenna across the specified frequency range.[6]

o Adjust the reference level and scale on the spectrum analyzer to ensure the entire trace is
clearly visible and accurately displayed.

o Data Acquisition:

o Use markers on the spectrum analyzer to identify key data points, such as the resonant
frequency (where the return loss is at its maximum, or VSWR is at its minimum) and the
bandwidth (the frequency range over which the return loss is below a certain threshold,
typically -10 dB).
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o Export the measured data trace, if the functionality is available, for a more detailed
comparison with simulation data in external software.

Data Presentation and Comparison

A quantitative comparison between the simulated and measured data is crucial for a thorough
validation. The following tables provide a template for summarizing and comparing the key
performance metrics.

Table 1: Comparison of Antenna S11 Parameters

Measured Value

Parameter Simulated Value Difference
(vB1080)

Resonant Frequency

2.45 2.42 -1.22%
(GH2z)
Return Loss at

-25.8 -22.5 3.3dB
Resonance (dB)
VSWR at Resonance 1.11 1.16 0.05
-10 dB Bandwidth

120 110 -8.33%

(MHz)

Table 2: S11 Data at Specific Frequencies

Frequency (GHz) Simulated Return Loss Measured Return Loss
(dB) (dB)

2.35 -9.5 8.9

2.40 -18.2 15.8

2.42 -22.1 225

2.45 258 19

2.50 -17.5 147

2.55 -9.2 85
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Discrepancies between simulated and measured results are common and can often be
attributed to factors such as variations in the substrate's dielectric constant, fabrication
tolerances, and the influence of the SMA connector, which is typically not perfectly modeled in

the simulation.[2]

Visualization of Validation Workflow

The following diagrams illustrate the logical workflow for validating antenna simulation results
with VB1080 measurements and the signaling pathway of the measurement setup.

Simulation Phase Measurement Phase
Antenna Design & Modeling Antenna Fabrication
Electromagnetic Simulation (e.g., HFSS, CST) VB1080 S11 Measurement
Simulated S11 Data Measured S11 Data
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Model Validation / Refinement
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Antenna simulation and measurement validation workflow.
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Signal path for S11 measurement using VB1080.
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o To cite this document: BenchChem. [A Practical Guide to Validating Antenna Simulations with
Rigol VB1080 Measurements]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15610365/docs#a-practical-guide-to-validating-
antenna-simulations-with-rigol-vb1080-measurements]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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